Cas no 918525-08-3 (1,3-Dioxepane, 2-(3-fluorophenyl)-2-methyl-)

• Product Name: 1,3-Dioxepane, 2-(3-fluorophenyl)-2-methyl-
• CAS No: 918525-08-3
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 773865
• PubChem ID: 71426913
• Update Time: 2025-04-19

1,3-Dioxepane, 2-(3-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane, 2-(3-fluorophenyl)-2-methyl-
• 2-(3-fluorophenyl)-2-methyl-1,3-dioxepane
• DTXSID50845665
• 918525-08-3

• Inchi： 1S/C12H15FO2/c1-12(14-7-2-3-8-15-12)10-5-4-6-11(13)9-10/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： HMRJVYZDPNFMNJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C)OCCCCO1

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų